Cas no 1807194-87-1 (Ethyl 3-cyano-2-nitro-6-(trifluoromethyl)benzoate)

• Product Name: Ethyl 3-cyano-2-nitro-6-(trifluoromethyl)benzoate
• CAS No: 1807194-87-1
• MF: C₁₁H₇F₃N₂O₄
• MW: 288.179493188858
• CID: 4959063
• Update Time: 2025-10-29

Ethyl 3-cyano-2-nitro-6-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-nitro-6-(trifluoromethyl)benzoate

• Inchi： 1S/C11H7F3N2O4/c1-2-20-10(17)8-7(11(12,13)14)4-3-6(5-15)9(8)16(18)19/h3-4H,2H2,1H3
• InChI Key： GPEVVWNBNWTWSO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C#N)=C(C=1C(=O)OCC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 437
• XLogP3: 2.6
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 3-cyano-2-nitro-6-(trifluoromethyl)benzoate

Ethyl 3-cyano-2-nitro-6-(trifluoromethyl)benzoate: A Comprehensive Overview

Ethyl 3-cyano-2-nitro-6-(trifluoromethyl)benzoate, with the CAS number 1807194-87-1, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group, a cyano substituent, a nitro group, and a trifluoromethyl substituent. These functional groups confer the molecule with distinctive chemical properties, making it a valuable component in various research and industrial applications.

The benzoate ester group in Ethyl 3-cyano-2-nitro-6-(trifluoromethyl)benzoate plays a crucial role in its chemical reactivity and stability. The ester functionality is known for its ability to participate in nucleophilic acyl substitution reactions, which are fundamental in organic synthesis. Additionally, the presence of the cyano group introduces electron-withdrawing effects, enhancing the molecule's ability to undergo various electrophilic substitutions. The nitro group further contributes to the compound's reactivity by introducing strong electron-withdrawing effects, which can influence the electronic environment of the aromatic ring.

Recent studies have highlighted the potential of Ethyl 3-cyano-2-nitro-6-(trifluoromethyl)benzoate in the development of advanced materials, particularly in the field of electronics. Researchers have explored its use as a precursor for synthesizing novel polymers and high-performance composites. The trifluoromethyl group adds to the compound's stability and thermal resistance, making it suitable for applications in extreme environmental conditions.

In terms of synthesis, Ethyl 3-cyano-2-nitro-6-(trifluoromethyl)benzoate is typically prepared through a multi-step process involving Friedel-Crafts acylation and subsequent functionalization steps. The introduction of each substituent requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

The application of Ethyl 3-cyano-2-nitro-6-(trifluoromethyl)benzoate extends beyond materials science into pharmaceutical research. Its unique structure makes it a promising candidate for drug design, particularly in targeting specific biological pathways. Studies have shown that the compound exhibits selective binding properties towards certain proteins, suggesting potential applications in therapeutic development.

Moreover, Ethyl 3-cyano-2-nitro-6-(trifluoromethyl)benzoate has been investigated for its role in catalysis. The trifluoromethyl group enhances the molecule's Lewis acidity, making it an effective catalyst in various organic transformations. This property has led to its use in asymmetric synthesis reactions, where high enantioselectivity is desired.

In conclusion, Ethyl 3-cyano-2-nitro-6-(triffluoromethyl)benzoate is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in organic synthesis, materials science, and pharmaceutical research. As ongoing research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.